7-(4-fluorophenyl)-2-morpholino-5-(2-oxo-2-phenylethyl)thiazolo[4,5-d]pyridazin-4(5H)-one

• IUPAC Name: 7-(4-fluorophenyl)-2-morpholin-4-yl-5-phenacyl-[1,3]thiazolo[4,5-d]pyridazin-4-one
• InChI: InChI=1S/C23H19FN4O3S/c24-17-8-6-16(7-9-17)19-21-20(25-23(32-21)27-10-12-31-13-11-27)22(30)28(26-19)14-18(29)15-4-2-1-3-5-15/h1-9H,10-14H2
• InChI Key: SZJCGPXLRMMKJA-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C2=NC3=C(S2)C(=NN(C3=O)CC(=O)C4=CC=CC=C4)C5=CC=C(C=C5)F
• Molecular Formula: C23H19FN4O3S
• Molecular Weight: 450.5 g/mol

Description

7-(4-fluorophenyl)-2-morpholino-5-(2-oxo-2-phenylethyl)thiazolo[4,5-d]pyridazin-4(5H)-one is a useful research compound. Its molecular formula is C23H19FN4O3S and its molecular weight is 450.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

Compounds structurally similar to 7-(4-fluorophenyl)-2-morpholino-5-(2-oxo-2-phenylethyl)thiazolo[4,5-d]pyridazin-4(5H)-one have been synthesized and tested for their biological activities. For instance, 2-(N-pyrrolidino, N-piperidino or N-morpholino)-7-phenyl-[1,3]thiazolo[4,5-d]pyridazinones were synthesized and demonstrated in vivo analgesic and anti-inflammatory activities, characterized by various spectroscopic methods (Demchenko et al., 2015).

Antimicrobial Activity

Fluorinated compounds, including those with a morpholino group, have shown promising antimicrobial activity. For example, fluorinated benzothiazolo imidazole compounds demonstrated significant anti-microbial effects, highlighting the potential of fluorine and morpholine-containing compounds in antimicrobial applications (Sathe et al., 2011).

Biological Activity and Structural Studies

Certain fluorophenyl morpholino derivatives were studied for their biological activities, including antibacterial, antioxidant, and anti-TB properties. For instance, 4-{2-[5-(4-fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-ethyl}-morpholine exhibited notable anti-TB and antimicrobial activities, with structural characterization done through NMR, IR, Mass spectral studies, and X-ray diffraction (Mamatha S.V et al., 2019).

Antioxidant and Antifungal Activity

Compounds containing morpholine and fluorine were found to have significant antioxidant and antifungal activities. Some derivatives displayed remarkable potency against Candida albicans and superior antioxidant efficacy, suggesting their potential in treating candidiasis and related conditions (Sheikhi-Mohammareh et al., 2020).